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Compound of Interest

Compound Name: hept-2-en-4-ol

Cat. No.: B11727709 Get Quote

A comprehensive search of available scientific literature reveals no specific documented

instances of hept-2-en-4-ol as a naturally occurring volatile organic compound (VOC)

produced by fungi. While fungi are prolific producers of a diverse array of VOCs, including a

variety of alcohols, current research does not specifically identify hept-2-en-4-ol as a fungal

metabolite.[1][2][3]

Fungi release complex mixtures of VOCs during their growth and development, and the

composition of these mixtures is dependent on the fungal species, substrate, and

environmental conditions.[1][3] These volatile compounds play crucial roles in fungal

communication, interactions with other organisms, and as agents in various biological

processes.[1][3] The most well-known fungal alcohol is 1-octen-3-ol, often referred to as

"mushroom alcohol," which is characteristic of many fungal species.[1][3]

The study of fungal volatiles is an ongoing and important field of research.[1][2][3] These

compounds are of interest for their potential applications in various industries, including as

biofuels, flavoring agents, and biocontrol agents. For instance, VOCs produced by some

Trichoderma species have been shown to inhibit the growth of plant pathogenic fungi.

While the current body of research does not link hept-2-en-4-ol to fungal metabolism, the vast

and largely unexplored chemical diversity of fungi suggests that it may yet be identified in

future studies. The continual development of more sensitive analytical techniques for the

detection and identification of volatile compounds will undoubtedly lead to the discovery of

novel fungal metabolites.
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Due to the absence of specific data on the natural occurrence of hept-2-en-4-ol in fungi, it is

not possible to provide quantitative data, experimental protocols for its extraction from fungal

sources, or diagrams of related signaling pathways as requested. Further research is required

to determine if this compound is part of the fungal volatilome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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